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Compound of Interest

Compound Name: Shionon

Cat. No.: B10789575

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the administration of Shionon, a

promising natural compound, in preclinical mouse models of arthritis. The following sections

detail the experimental protocols, summarize key quantitative data, and visualize the implicated

signaling pathways to facilitate further research and drug development efforts in the field of

rheumatology.

I. Quantitative Data Summary
The efficacy of Shionon in ameliorating arthritis in mouse models has been demonstrated

across multiple studies. The data below, compiled from various experimental setups, highlights

its impact on key disease parameters.

Table 1: Effect of Shionon on Arthritis Severity and Incidence
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Mouse
Model

Shionon
Dosage &
Route

Treatment
Duration

Arthritis
Score
Reduction

Arthritis
Incidence
Reduction

Reference

Collagen-

Induced

Arthritis (CIA)

4 mg/kg/day,

intragastricall

y

20 days

Significantly

decreased

compared to

CIA group

Significantly

decreased

compared to

CIA group

[1]

Collagen-

Induced

Arthritis (CIA)

2 mg/kg/day,

orally
35 days

Mean score

of 3.31 vs.

15.6 in

vehicle-

treated mice

on day 56

Significantly

reduced
[2]

Collagen

Antibody-

Induced

Arthritis

(CAIA)

0.1, 0.5, 1.0

mg/kg/day,

orally

10 days

Dose-

dependent

decrease

Not specified [3]

Collagen-

Induced

Arthritis (CIA)

4 mg/kg/day,

intraperitonea

lly

23 days

Delayed

arthritis feet

symptom

score

Reduced

incidence

rate

[4][5]

Collagen-

Induced

Arthritis (CIA)

1, 2, 4

mg/kg/day, by

gavage

28 days

Significantly

lower scores

in all

Shionon-

treated

groups

compared to

CIA group

Not specified [6]

Table 2: Modulation of Inflammatory Cytokines and Mediators by Shionon

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8487562/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2933435/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4657066/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10101283/
http://journaltcm.cn/EN/article/downloadArticleFile.do?attachType=PDF&id=7169
https://www.syfjxzz.com/en/article/doi/10.13422/j.cnki.syfjx.20231138/
https://www.benchchem.com/product/b10789575/docs?utm_src=pdf-body#shionon-administration-in-a-mouse-model-of-arthritis-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10789575?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mouse Model
Shionon
Dosage

Key
Biomarkers

Results Reference

Collagen-

Induced Arthritis

(CIA)

4 mg/kg/day
IL-6, IL-1β, TNF-

α

Significantly

reduced protein

levels in CIA

mice

[1]

Collagen-

Induced Arthritis

(CIA)

2 mg/kg/day IL-1β, TNF-α

Dramatically

reduced

production in the

joints

[2]

Collagen-

Induced Arthritis

(CIA)

2 mg/kg/day MMP-1, TIMP-1

Significantly

inhibited MMP-1

production and

up-regulated

TIMP-1

[2]

Collagen

Antibody-

Induced Arthritis

(CAIA)

0.1, 0.5, 1.0

mg/kg/day
IL-6, IL-8, MMPs

Suppressed

secretion and

expression

[3]

II. Experimental Protocols
The following are detailed methodologies for key experiments involving the administration of

Shionon in mouse models of arthritis.

Collagen-Induced Arthritis (CIA) Model
This is a widely used model that mimics many aspects of human rheumatoid arthritis.

Animals: DBA/1 male mice are commonly used due to their susceptibility to CIA.[1][4]

Induction of Arthritis:

Primary Immunization (Day 0): Emulsify bovine type II collagen with Complete Freund's

Adjuvant (CFA). Inject 100 µg of the emulsion intradermally at the base of the tail.[4]
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Booster Immunization (Day 21): Emulsify bovine type II collagen with Incomplete Freund's

Adjuvant (IFA). Administer a booster injection of 100 µg of this emulsion.[4]

Shionon Administration:

Route: Shionon can be administered via oral gavage, intragastrically, or intraperitoneally.

[1][2][4]

Dosage: Effective doses have ranged from 1 mg/kg to 4 mg/kg per day.[1][6]

Treatment Period: Daily treatment is typically initiated after the second immunization

(around day 21) and continues for 20 to 35 days.[1][2][4]

Assessment of Arthritis:

Clinical Scoring: Arthritis severity is macroscopically scored for each paw based on

erythema and swelling. A common scoring system ranges from 0 to 4 for each paw, with a

maximum score of 16 per mouse.

Histopathology: At the end of the experiment, ankle joints are collected, fixed, decalcified,

and stained with Hematoxylin and Eosin (H&E) to assess synovial inflammation, pannus

formation, and cartilage/bone erosion.[6]

Collagen Antibody-Induced Arthritis (CAIA) Model
This model offers a more rapid and synchronized onset of arthritis.

Animals: Balb/c female mice are often used for this model.[3]

Induction of Arthritis:

Administer a cocktail of monoclonal antibodies against type II collagen intravenously or

intraperitoneally.

Three to five days later, inject lipopolysaccharide (LPS) to synchronize and enhance the

inflammatory response.

Shionon Administration:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC10101283/
https://www.benchchem.com/product/b10789575/docs?utm_src=pdf-body#shionon-administration-in-a-mouse-model-of-arthritis-application-notes-and-protocols
https://www.benchchem.com/product/b10789575/docs?utm_src=pdf-body#shionon-administration-in-a-mouse-model-of-arthritis-application-notes-and-protocols
https://pmc.ncbi.nlm.nih.gov/articles/PMC8487562/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2933435/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10101283/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8487562/
https://www.syfjxzz.com/en/article/doi/10.13422/j.cnki.syfjx.20231138/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8487562/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2933435/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10101283/
https://www.syfjxzz.com/en/article/doi/10.13422/j.cnki.syfjx.20231138/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4657066/
https://www.benchchem.com/product/b10789575/docs?utm_src=pdf-body#shionon-administration-in-a-mouse-model-of-arthritis-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10789575?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Route: Oral administration has been shown to be effective.[3]

Dosage: Dose-dependent effects have been observed with dosages of 0.1, 0.5, and 1.0

mg/kg.[3]

Treatment Period: Treatment is typically initiated after the induction of arthritis and

continues for around 10 consecutive days.[3]

Assessment of Arthritis:

Arthritic Score: Similar to the CIA model, the severity is assessed using a scoring system

based on paw swelling and redness.[3]

Biomarker Analysis: Serum and joint tissues can be collected to measure the levels of

inflammatory cytokines (e.g., IL-6, IL-8) and matrix metalloproteinases (MMPs) using

methods like ELISA and RT-PCR.[3]

III. Visualizations: Signaling Pathways and
Workflows
The following diagrams illustrate the molecular pathways influenced by Shionon and a general

experimental workflow for its evaluation in an arthritis mouse model.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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